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Get Quote

The following table consolidates the key potency and selectivity data for T-26c from scientific sources.

Target Enzyme
Potency Value
(IC₅₀)

Selectivity Ratio vs.
MMP-13

Assay Type

MMP-13 0.0069 nM (6.9
pM) [1]

- Inhibition of human MMP13

catalytic domain [1]

MMP-2 18 nM [1] >2,600-fold Cell-free assay [1] [2]

MMP-10 160 nM [1] >23,000-fold Cell-free assay [1]

MMP-3 600 nM [1] >86,000-fold Cell-free assay [1]

MMP-8 780 nM [1] >113,000-fold Cell-free assay [1]

MMP-1, MMP-7, MMP-9,
MMP-14, TACE

>10,000 nM [1] >1,400,000-fold Cell-free assay [1]

Experimental Protocols for Key Assays

The primary data on T-26c is derived from standardized biochemical and structural biology techniques.
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In Vitro Potency Assay: The IC₅₀ value for MMP-13 was determined by measuring the inhibition of

the catalytic activity of the human MMP-13 catalytic domain [1]. This is a cell-free biochemical
assay that assesses the compound's direct ability to block the enzyme's function.

Off-Target Selectivity Assessment: The selectivity profile was established by testing T-26c against
a panel of related metalloenzymes (including other MMPs and TACE) using similar cell-free

enzymatic assays to determine their respective IC₅₀ values [1].
Structural Biology: The molecular basis of T-26c's interaction with MMP-13 has been elucidated.

The 3D structure of the probe bound to its target is available in the Protein Data Bank (PDB) under
the identifier 3WV1 [1].

Mechanism of Action & Pathway

T-26c functions by directly and selectively inhibiting the enzyme Matrix Metalloproteinase-13 (MMP-13),

also known as Collagenase 3. The following diagram illustrates the logical relationship between T-26c

binding and its primary cellular effect.
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> T-26c binds to the active site of MMP-13, preventing the enzyme from cleaving its natural substrates and

halting downstream degradation processes.

Application Notes for Researchers

In Vitro Formulation: For cell-based experiments, T-26c is typically dissolved in DMSO at a high
concentration (e.g., 40 mg/mL or 83.41 mM). It is insoluble in water or ethanol [2].

Probe Status: According to ChemicalProbes.org, T-26c is a recommended chemical probe for MMP-
13, though its SERP (Standards for Experimental Probe Reporting) review was ongoing as of its last

update in 2020 [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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